Cas no 2171731-87-4 (1-(6-amino-5-hydroxypyridin-3-yl)azetidine-2-carboxamide)

• Product Name: 1-(6-amino-5-hydroxypyridin-3-yl)azetidine-2-carboxamide
• CAS No: 2171731-87-4
• MF: C₉H₁₂N₄O₂
• MW: 208.21718120575
• CID: 6109220
• PubChem ID: 165721254
• Update Time: 2025-05-20

1-(6-amino-5-hydroxypyridin-3-yl)azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(6-amino-5-hydroxypyridin-3-yl)azetidine-2-carboxamide
• EN300-1281572
• 2171731-87-4

• Inchi： 1S/C9H12N4O2/c10-8-7(14)3-5(4-12-8)13-2-1-6(13)9(11)15/h3-4,6,14H,1-2H2,(H2,10,12)(H2,11,15)
• InChI Key： STPKKMCFOLPJPE-UHFFFAOYSA-N
• SMILES： O=C(C1CCN1C1C=NC(=C(C=1)O)N)N

Computed Properties

• Exact Mass: 208.09602564g/mol
• Monoisotopic Mass: 208.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 106Ų

Additional information on 1-(6-amino-5-hydroxypyridin-3-yl)azetidine-2-carboxamide

Introduction to 1-(6-amino-5-hydroxypyridin-3-yl)azetidine-2-carboxamide (CAS No. 2171731-87-4)

1-(6-amino-5-hydroxypyridin-3-yl)azetidine-2-carboxamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound, identified by the chemical abstracts service number CAS No. 2171731-87-4, belongs to a class of heterocyclic molecules that often serve as key intermediates in the synthesis of more complex pharmacological agents. The presence of both amino and hydroxyl functional groups, coupled with its azetidine core, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The compound's structure incorporates a pyridine ring at the 6-position, which is substituted with an amino group and a hydroxyl group at the 5-position, linked to an azetidine moiety at the 3-position. This arrangement confers specific electronic and steric properties that can influence its interactions with biological targets. The azetidine ring, a five-membered saturated heterocycle, is known for its ability to mimic certain bioactive scaffolds found in natural products and pharmaceuticals, thereby enhancing its potential as a drug-like molecule.

In recent years, there has been growing interest in developing novel therapeutic agents based on pyridine derivatives, particularly those with appended nitrogen-containing heterocycles such as azetidine. These compounds have shown promise in various preclinical studies as modulators of enzyme activity and receptor binding. The hydroxypyridine moiety in this compound is particularly noteworthy, as it can participate in hydrogen bonding interactions with biological targets, improving binding affinity and selectivity.

One of the most compelling aspects of 1-(6-amino-5-hydroxypyridin-3-yl)azetidine-2-carboxamide is its potential application in the development of small-molecule inhibitors for enzymes involved in critical biological pathways. For instance, studies have suggested that compounds with similar structural motifs may interact with kinases and phosphodiesterases, which are frequently implicated in diseases such as cancer, inflammation, and neurodegeneration. The amino group at the 6-position of the pyridine ring provides a handle for further derivatization, allowing chemists to fine-tune the pharmacokinetic and pharmacodynamic properties of the molecule.

The synthesis of 1-(6-amino-5-hydroxypyridin-3-yl)azetidine-2-carboxamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include condensation reactions to form the azetidine ring, followed by functional group interconversions to introduce the pyridine substituents. Advances in synthetic methodologies have enabled more efficient routes to these complex molecules, making them more accessible for large-scale production and medicinal chemistry applications.

Recent research has highlighted the importance of bioisosteric replacements in drug design, where structural analogs are designed to maintain biological activity while improving metabolic stability or solubility. The azetidine ring in this compound serves as an excellent example of such a bioisostere, offering a compact alternative to larger cyclic structures while maintaining favorable interactions with biological targets. This has led to increased interest in azetidine-based scaffolds for drug discovery programs.

The potential therapeutic applications of 1-(6-amino-5-hydroxypyridin-3-yl)azetidine-2-carboxamide are still being explored, but preliminary findings suggest that it may exhibit inhibitory activity against certain enzymes or receptors. For example, derivatives of this compound have been investigated for their ability to modulate inflammatory pathways by inhibiting key pro-inflammatory cytokines or enzyme cascades. Additionally, its structural features make it a promising candidate for developing treatments targeting neurological disorders, where precise modulation of protein-protein interactions is crucial.

The role of computational chemistry and molecular modeling has been instrumental in understanding the binding modes of this compound to potential biological targets. By leveraging high-throughput virtual screening techniques, researchers can rapidly identify promising analogs for further experimental validation. These computational approaches have also helped predict pharmacokinetic properties such as solubility, permeability, and metabolic stability, which are critical factors in drug development.

In conclusion,1-(6-amino-5-hydroxypyridin-3-yl)azetidine-2-carboxamide represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of functional groups and heterocyclic moieties makes it a valuable scaffold for medicinal chemistry innovation. As research continues to uncover new therapeutic targets and mechanisms,CAS No. 2171731-87-4 will likely play an increasingly important role in the discovery and development of next-generation pharmaceuticals.